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Compound of Interest

Compound Name: Mitoridine

Cat. No.: B10855698

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mitoridine is an indole alkaloid naturally occurring in plant species of the Rauvolfia genus.
While the extracts of these plants have a long history in traditional medicine and have been
extensively studied for their pharmacological properties, scientific literature dedicated
specifically to the molecular mechanisms and signaling pathways of Mitoridine is limited. This
document provides a concise summary of the available technical data on Mitoridine.

Core Molecular Data

The fundamental molecular properties of Mitoridine are well-established and summarized

below.
Property Value
Molecular Formula C20H22N202
Molecular Weight 322.41 g/mol
CAS Number 3911-19-1
Chemical Class Indole Alkaloid
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Natural Occurrence

Mitoridine is a phytochemical isolated from various parts of plants belonging to the Rauvolfia
genus (family Apocynaceae). It has been identified in species such as Rauvolfia vomitoria and
Rauvolfia tetraphylla. In Rauvolfia tetraphylla, for instance, Mitoridine has been detected in the
fruit coat and the cortex of the root, with its spatial distribution within the plant tissues being
analyzed through techniques like desorption electrospray ionization mass spectrometry
imaging (DESI-MSI).

Biological Context and Activity

The biological activity of Mitoridine as a single agent is not well-documented in peer-reviewed
literature. Most studies focus on the entire alkaloid profile of Rauvolfia extracts. These extracts
are known to contain a complex mixture of alkaloids, including the well-known antihypertensive
and antipsychotic agent reserpine, as well as ajmaline and ajmalicine. The broad
pharmacological effects of Rauvolfia extracts are therefore a result of the combined or
synergistic actions of these numerous compounds.

Some commercial suppliers suggest that Mitoridine is utilized in the study of mitochondrial
disorders, purportedly by enhancing the efficiency of mitochondria.[1] However, at present,
there is a lack of published experimental data to substantiate this claim or to detail the specific
mechanisms involved.

One computational study has explored the potential of Mitoridine through in-silico molecular
docking. This research investigated its binding affinity to trypanothione reductase, a potential
drug target in parasitic protozoa. It is important to note that these are computational predictions
and do not represent experimental validation of a biological effect.

Experimental Protocols and Signaling Pathways

A thorough review of the current scientific literature reveals a significant gap in the
understanding of Mitoridine's specific biological functions. As such, detailed experimental
protocols for its use in assays and specific data on its interaction with cellular signaling
pathways are not available. Consequently, the creation of diagrams for signaling pathways or
experimental workflows is not feasible at this time due to the absence of the necessary
foundational research.
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Conclusion

Mitoridine is a defined natural product with a known chemical structure and botanical origin.
However, it remains a largely uncharacterized compound in terms of its specific pharmacology
and mechanism of action. The rich history of medicinal use associated with Rauvolfia plants
suggests that their constituent alkaloids, including Mitoridine, may possess significant
biological activities. This presents an opportunity for future research to isolate Mitoridine in
sufficient quantities for comprehensive biological screening and to elucidate its potential
therapeutic value and the molecular pathways through which it may act. For drug development
professionals, Mitoridine represents a potential starting point for discovery programs,
contingent on further foundational research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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